N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride
Overview
Description
“N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride” is also known as "N-benzyl-N-(2-phenylethyl)piperidin-4-amine hydrochloride" . It is a compound with the CAS Number: 1609406-75-8 and a molecular weight of 330.9 . It is a solid at room temperature .
Chemical Reactions Analysis
The metabolic pathways of new fentanyl analogs, which may be similar to this compound, generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation . Phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .Scientific Research Applications
Analgesic Development
N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride: is structurally related to potent analgesics like fentanyl . It has been studied for its potential use in developing new analgesic drugs that can act on opioid receptors with high efficacy. The compound’s binding and functional activity at delta, kappa, and mu opioid receptors have been explored to assess its potential for abuse liability and therapeutic use .
Pharmacokinetics Research
The compound has been used in pharmacokinetic studies to understand the metabolic pathways of new fentanyl analogs. These studies are crucial for developing safe and effective dosing regimens for pain management drugs and understanding the risks of addiction and severe adverse effects .
Neuropharmacology
In neuropharmacological research, N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride has been utilized to study its effects on the central nervous system. This includes investigating its potential impact on pain perception, stress response, and mood regulation through its interaction with various neurotransmitter systems .
Toxicology and Forensic Science
The compound’s analogs have been implicated in a number of severe and fatal intoxications. Therefore, it is used in toxicological studies to develop detection methods for new psychoactive substances and to understand their toxicity profiles. This is essential for forensic applications and public health safety .
Anesthetic Adjunct Research
Due to its structural similarity to fentanyl, the compound is researched as an adjunct to general anesthesia. Studies focus on its efficacy and safety profile when used during surgery and for postoperative pain management .
Drug Abuse and Addiction Studies
N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride: is also important in the study of drug abuse and addiction. Its pharmacological similarities to known opioids make it a valuable tool in understanding the mechanisms of addiction and in developing strategies for treatment and prevention .
properties
IUPAC Name |
N-(2-phenylethyl)piperidine-4-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O.ClH/c17-14(13-7-9-15-10-8-13)16-11-6-12-4-2-1-3-5-12;/h1-5,13,15H,6-11H2,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQSARWOYRDJWEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NCCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1559059-74-3 |
Source
|
| Record name | 4-Piperidinecarboxamide, N-(2-phenylethyl)-, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1559059-74-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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